Cas no 25845-22-1 (Benzamide,4-hydroxy-3-iodo-5-nitro-)
25845-22-1 structure
Product Name:Benzamide,4-hydroxy-3-iodo-5-nitro-
CAS No:25845-22-1
MF:C7H5IN2O4
MW:308.030073881149
CID:268024
PubChem ID:100794
Update Time:2025-04-19
Benzamide,4-hydroxy-3-iodo-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-hydroxy-3-iodo-5-nitro-
- 4-hydroxy-3-iodo-5-nitrobenzamide
- 3-iodo-4-hydroxy-5-nitrobenzamide
- AC1L2PI0
- AC1Q4PEA
- AR-1G2692
- NSC369994
- 25845-22-1
- NSC 369994
- NSC-369994
- UNII-2H9930XG5M
- 2H9930XG5M
- Q27254742
- Benzamide, 4-hydroxy-3-iodo-5-nitro-
- DTXSID30180501
-
- Inchi: 1S/C7H5IN2O4/c8-4-1-3(7(9)12)2-5(6(4)11)10(13)14/h1-2,11H,(H2,9,12)
- InChI Key: YRFMWRRQMUMFMS-UHFFFAOYSA-N
- SMILES: IC1=CC(C(N)=O)=CC(=C1O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 307.92895
- Monoisotopic Mass: 307.929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 2.192
- Boiling Point: 272.6°Cat760mmHg
- Flash Point: 118.6°C
- Refractive Index: 1.737
- PSA: 106.46
- LogP: 2.22740
Benzamide,4-hydroxy-3-iodo-5-nitro- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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